2-Chloro-1-fluoro-4-(trifluoromethoxy)benzene
Overview
Description
2-Chloro-1-fluoro-4-(trifluoromethoxy)benzene (CFMTB) is a halogenated aromatic compound that has garnered much attention in recent years due to its potential applications in various scientific fields. CFMTB is a colorless liquid with a melting point of -12°C and a boiling point of 115°C. It has a molecular formula of C7H4ClF3O and is soluble in many organic solvents. CFMTB has a wide range of applications in organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
Chemical Synthesis and Intermediate Compounds
2-Chloro-1-fluoro-4-(trifluoromethoxy)benzene has been utilized as an intermediate in the synthesis of a variety of organofluorine compounds. This chemical acts as a key intermediate, particularly in the generation of ortho-substituted derivatives, demonstrating its versatility in organic synthesis. Such applications are significant for advancing chemical research and development in various fields, including pharmaceuticals and materials science (Castagnetti & Schlosser, 2001).
Physical and Chemical Properties
Research into the physical and chemical properties of this compound, such as its geometric structure and conformation, has been conducted. Studies using gas electron diffraction and quantum chemical calculations have provided insights into its molecular structure, offering valuable information for further chemical analysis and applications (Shishkov et al., 2004).
Material Science and Polymer Research
In the field of material science, this compound has been employed in the synthesis of novel materials like fluoro-polyimides. These polyimides, synthesized from this compound and other compounds, exhibit exceptional properties such as high thermal stability and low moisture absorption, which are critical for various industrial applications (Xie et al., 2001).
Crystal Structure Analysis
The compound's usage extends to crystallography, where its derivatives have been analyzed to understand their crystal structures. This research contributes to a deeper comprehension of molecular interactions and the properties of various substituted benzenes, which is vital in the development of new materials and drugs (Li et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s worth noting that similar compounds are often used in suzuki–miyaura (sm) coupling reactions . In these reactions, the compound may participate in electronically divergent processes with a metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
In the context of sm coupling reactions, the compound could potentially affect various biochemical pathways involved in carbon-carbon bond formation .
Pharmacokinetics
Similar compounds are known to have varying degrees of bioavailability, depending on their chemical structure and the physiological conditions of the body .
Result of Action
It’s worth noting that similar compounds can have a wide range of effects, depending on their specific targets and the nature of their interaction with these targets .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-1-fluoro-4-(trifluoromethoxy)benzene. For instance, the compound’s reactivity and stability can be affected by factors such as temperature, pH, and the presence of other chemicals .
Properties
IUPAC Name |
2-chloro-1-fluoro-4-(trifluoromethoxy)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF4O/c8-5-3-4(1-2-6(5)9)13-7(10,11)12/h1-3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFZHXCZNVAQUFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)(F)F)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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